![molecular formula C14H18F2O3 B2408072 Ethyl 2-(3,5-difluorophenoxy)hexanoate CAS No. 2279122-11-9](/img/structure/B2408072.png)
Ethyl 2-(3,5-difluorophenoxy)hexanoate
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Overview
Description
Ethyl 2-(3,5-difluorophenoxy)hexanoate is a chemical compound. It is an ester, which is a class of organic compounds that react with water to produce alcohols and organic or inorganic acids .
Molecular Structure Analysis
Esters generally have the structure RCOOR’, where R and R’ represent any alkyl or aryl group . In the case of this compound, it would have a similar structure, but specific details are not available in the literature.Chemical Reactions Analysis
Esters, including this compound, can undergo a variety of reactions. They can be hydrolyzed to form alcohols and carboxylic acids . They can also participate in reactions catalyzed by acids or bases .Scientific Research Applications
Chiral Intermediate Synthesis : Ethyl 5(S),6-Epoxy-3(R)-(methoxymethoxy)hexanoate, a derivative of Ethyl 2-(3,5-difluorophenoxy)hexanoate, is utilized as a key chiral synthon for β-hydroxy-δ-lactone in the synthesis of Mevinolin and Compactin. This synthesis involves a regiospecific ring opening of a tetrahydrofuran derivative (Guindon, Yoakim, Bernstein, & Morton, 1985).
Material Analysis and Characterization : A study on 2-Acetyl-hexanoic acid ethyl ester, closely related to this compound, demonstrated its wide-ranging applications in anesthetics, spices, and medicine. The compound was analyzed using gas chromatography-mass spectrometry, revealing various compounds in the reaction liquid, including 2-acetyl-hexanoic acid ethyl ester (Ming, 2007).
Thermal Hazard Evaluation : tert-Butyl peroxy-2-ethyl hexanoate, another derivative, is widely used as an initiator for polymerization. A study evaluated the thermal hazard of mixing this compound with metal ions. The calorimetric techniques combined with thermokinetic models provided insights into safety parameters under various conditions (Tsai, You, Qian, & Shu, 2013).
Organic Synthesis Processes : Ethyl 2-ethoxycarbonyl-3,5-dioxohexanoate, synthesized by hydrogenolysis and hydrolysis of diethyl (3-methyl-5-isoxazolyl)malonate, represents a method for the synthesis of compounds with potential pharmaceutical applications (KashimaChoji, MukaiNobuhiro, & TsudaYoshihiko, 1973).
Epoxidation in Organic Chemistry : Research on epoxidation of terminal alkenes with oxygen and 2-Ethyl Hexanal without added catalyst or solvent indicates the potential utility of this compound in green chemistry applications. This process yielded high purity epoxy products (Lehtinen & Brunow, 1999).
Chemical Corrosion Inhibition : A theoretical study on the inhibition efficiencies of some quinoxalines as corrosion inhibitors of copper in nitric acid used derivatives of this compound. Quantum chemical calculations revealed a relationship between molecular structure and inhibition efficiency (Zarrouk et al., 2014).
Diesel Engine Performance : Research on the performance and emission characteristics of diesel engines powered with diesel-glycerol derivatives blends, where 2-Ethyl Hexanal derivatives were used, showcased their potential as additives for emission reduction (Oprescu et al., 2014).
Sustainability in Chemical Processes : A study on the catalytic production of higher alcohols from ethanol using sustainability metrics highlighted the use of 2-Ethyl-1-hexanol (a compound related to this compound) as an exemplary compound for assessing environmental and economic impacts of biobased processes (Patel et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
ethyl 2-(3,5-difluorophenoxy)hexanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18F2O3/c1-3-5-6-13(14(17)18-4-2)19-12-8-10(15)7-11(16)9-12/h7-9,13H,3-6H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SESDZAJBDKERAG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(C(=O)OCC)OC1=CC(=CC(=C1)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18F2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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